Cas no 100948-87-6 (1H-Tetrazole, 1-(2-chlorophenyl)-)

• Product Name: 1H-Tetrazole, 1-(2-chlorophenyl)-
• CAS No: 100948-87-6
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• CID: 1127737
• Update Time: 2024-07-27

1H-Tetrazole, 1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(2-chlorophenyl)-

• Inchi： 1S/C7H5ClN4/c8-6-3-1-2-4-7(6)12-5-9-10-11-12/h1-5H
• InChI Key： QIKPJPALRCTVSA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C=NN=N1

Computed Properties

• Exact Mass: 180.02045

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Melting Point: 87-88 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 327.4±44.0 °C(Predicted)
• PSA: 43.6
• pka: 0.27±0.10(Predicted)